Cas no 2172064-27-4 (4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2172064-27-4
• MF: C₁₀H₁₀FN₃O₃
• MW: 239.203105449677
• CID: 6313639
• PubChem ID: 165959349
• Update Time: 2025-05-20

4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one
• EN300-1301221
• 2172064-27-4

• Inchi： 1S/C10H10FN3O3/c11-8-3-6(14(16)17)2-7-5(4-12)1-9(15)13-10(7)8/h2-3,5H,1,4,12H2,(H,13,15)
• InChI Key： HVIDKWLEMLCRRF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1NC(CC2CN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07061935g/mol
• Monoisotopic Mass: 239.07061935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų

Additional information on 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one

4-(Aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2172064-27-4)

The compound 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2172064-27-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolones, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a tetrahydroquinolinone backbone with substituents at positions 4, 6, and 8. These substituents include an aminomethyl group (-CH₂NH₂), a nitro group (-NO₂), and a fluorine atom (-F), respectively.

The synthesis of 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for the synthesis of such complex molecules. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the production process of this compound.

One of the most promising applications of 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one lies in its potential as a lead compound for drug development. The presence of multiple functional groups in its structure makes it an attractive candidate for exploring various biological activities such as anti-inflammatory, anti-cancerous, and antimicrobial properties. Recent studies have demonstrated that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,4-tetrahydroquinolin-2-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where its electron transport properties could be harnessed for advanced electronic applications.

The structural versatility of 4-(aminomethyl)-8-fluoro-6-nitro-1,2,3,tetrahydroquinolinone also makes it an ideal substrate for further chemical modifications. By altering the substituents at different positions on the quinolone ring or modifying the tetrahydro ring system itself, chemists can generate a wide range of derivatives with tailored properties. This modular approach to chemical synthesis is particularly valuable in drug discovery programs where structural diversity is crucial for identifying novel bioactive compounds.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of 4-(aminomethyl)-8-fluoro-,6-nitro-,1H-,tetrahydroquinolinone. Quantum mechanical calculations and molecular docking studies have provided insights into its interactions with biological targets at the molecular level. These computational tools have enabled researchers to predict the binding affinities of this compound with various proteins and enzymes without conducting extensive experimental studies.

In conclusion, 4-(aminomethyl)-8-fluoro-,6-nitro-,1H-,tetrahydroquinolineone (CAS No. 2172064-) represents a versatile molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in pharmacology,, materials science,, and synthetic chemistry. As ongoing research continues to uncover new insights into its properties,, this compound is poised to play a significant role in future innovations within these fields.